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Compound of Interest

Compound Name: 5-Chloro-pentanamidine

Cat. No.: B15147966 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides a comprehensive overview of 5-Chloro-pentanamidine, including its commercial

availability, physicochemical properties, potential synthesis, and inferred biological activities

based on analogous compounds. As a niche chemical, detailed experimental data for 5-
Chloro-pentanamidine is not extensively published. Therefore, this guide supplements

available information with data from structurally related compounds, such as pentamidine, to

provide a thorough understanding for research and development purposes.

Commercial Availability
High-purity 5-Chloro-pentanamidine (CAS No. 775555-06-1) is available from a select

number of specialized chemical suppliers. While extensive purity and impurity profiles are not

always publicly available, some suppliers indicate a purity of at least 95%. Researchers are

advised to request a certificate of analysis from the supplier for detailed specifications.

Supplier Purity Packaging Catalog Number

Beta Pharma, Inc. N/A N/A N/A

Labseeker 95% 2g SC-55396

Physicochemical Properties
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The fundamental physicochemical properties of 5-Chloro-pentanamidine are summarized

below. These properties are essential for designing experimental protocols, including

formulation and delivery.

Property Value Source

CAS Number 775555-06-1 ChemicalBook[1]

Molecular Formula C₅H₁₁ClN₂ ChemicalBook[1]

Molecular Weight 134.61 g/mol ChemicalBook[1]

Appearance
Predicted: White to off-white

solid
-

Solubility
Predicted: Soluble in water,

methanol
-

Melting Point Not available -

Boiling Point Not available -

Synthesis and Characterization
While a specific, published synthesis for 5-Chloro-pentanamidine is not readily available, a

plausible synthetic route can be proposed based on established organic chemistry principles

for the formation of amidines. A common method involves the Pinner reaction, starting from the

corresponding nitrile.
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A proposed synthetic workflow for 5-Chloro-pentanamidine.

Experimental Protocol: Proposed Synthesis
Step 1: Formation of the Imidate Ester (Pinner Reaction): 5-Chlorovaleronitrile is dissolved in

anhydrous ethanol and cooled in an ice bath. Dry hydrogen chloride gas is bubbled through

the solution until saturation. The reaction mixture is then allowed to stand at a low

temperature until the imidate ester hydrochloride precipitates. The solid is collected by

filtration and dried under vacuum.

Step 2: Ammonolysis to the Amidine: The crude imidate ester hydrochloride is suspended in

a solution of ammonia in methanol. The mixture is stirred at room temperature until the

reaction is complete, as monitored by thin-layer chromatography (TLC). The solvent is then

evaporated, and the resulting crude 5-Chloro-pentanamidine is purified by recrystallization

or column chromatography.
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Characterization
The structure and purity of the synthesized 5-Chloro-pentanamidine would be confirmed

using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure and identify the presence of any impurities.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the C=N

and N-H bonds of the amidine group.

Elemental Analysis: To determine the percentage composition of C, H, Cl, and N.

Potential Applications and Biological Activity
(Inferred)
The biological activity of 5-Chloro-pentanamidine has not been explicitly reported. However,

its structural similarity to other amidine-containing compounds, such as pentamidine, suggests

potential applications in antimicrobial and antiparasitic drug discovery.[2] Pentamidine is a

known therapeutic agent for treating pneumocystis pneumonia, leishmaniasis, and African

trypanosomiasis.[3][4]

Inferred Mechanism of Action
The mechanism of action of pentamidine involves binding to the minor groove of DNA,

particularly at AT-rich regions, and interfering with the synthesis of DNA, RNA, proteins, and

phospholipids.[4][5] It is plausible that 5-Chloro-pentanamidine could exhibit a similar

mechanism of action.
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Inferred mechanism of action for 5-Chloro-pentanamidine.

Hypothetical Experimental Protocol: In Vitro
Antimicrobial Activity
This protocol describes a general method for assessing the in vitro antimicrobial activity of 5-
Chloro-pentanamidine using a broth microdilution assay to determine the Minimum Inhibitory

Concentration (MIC).
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Workflow for determining the MIC of 5-Chloro-pentanamidine.
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Detailed Methodology
Preparation of Stock Solution: Prepare a stock solution of 5-Chloro-pentanamidine in a

suitable solvent (e.g., sterile deionized water or DMSO) at a concentration of 10 mg/mL.

Bacterial Strains and Growth Conditions: Use standard laboratory strains of bacteria (e.g., E.

coli, S. aureus). Grow the bacteria in an appropriate broth medium (e.g., Mueller-Hinton

Broth) to the mid-logarithmic phase.

Broth Microdilution Assay:

In a 96-well microtiter plate, add 100 µL of broth to each well.

Add 100 µL of the 5-Chloro-pentanamidine stock solution to the first well and perform a

two-fold serial dilution across the plate.

Inoculate each well with 10 µL of the bacterial suspension (adjusted to a final

concentration of approximately 5 x 10⁵ CFU/mL).

Include positive (bacteria and broth) and negative (broth only) controls.

Incubation: Incubate the plate at 37°C for 18-24 hours.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits visible growth of the microorganism. This can be assessed visually or

by measuring the optical density at 600 nm using a microplate reader.

This technical guide provides a starting point for researchers interested in 5-Chloro-
pentanamidine. Due to the limited publicly available data, further in-house characterization

and experimental validation are strongly recommended. The inferred properties and activities

based on analogous compounds should be used as a directional guide for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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